Cas no 29852-45-7 (Benzo[a]pyrene-5-methanol(8CI,9CI))

• Product Name: Benzo[a]pyrene-5-methanol(8CI,9CI)
• CAS No: 29852-45-7
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 286778
• PubChem ID: 147318
• Update Time: 2025-04-19

Benzo[a]pyrene-5-methanol(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-5-methanol(8CI,9CI)
• Benzo(a)pyrene-5-methanol
• benzo[a]pyren-5-ylmethanol
• 29852-45-7
• DTXSID30183971

• Inchi： 1S/C21H14O/c22-12-16-10-15-6-3-5-13-8-9-18-17-7-2-1-4-14(17)11-19(16)21(18)20(13)15/h1-11,22H,12H2
• InChI Key： ICOQZYAIEYIFRU-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=C3C=CC4=C5C=CC=CC5=CC=1C4=C23

Computed Properties

• Exact Mass: 282.10452
• Monoisotopic Mass: 282.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 542.4°C at 760 mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.888
• PSA: 20.23